Cas no 904930-39-8 (N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE)

• Product Name: N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE
• CAS No: 904930-39-8
• MF: C₁₃H₂₇IN₂O₃Si
• MW: 414.355057001114
• MDL: MFCD13194144
• CID: 3472210
• PubChem ID: 91994105
• Update Time: 2025-10-29

N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE
• 1H-Imidazolium, 1-methyl-3-[3-(triethoxysilyl)propyl]-, iodide (1:1)
• 904930-39-8
• triethoxy-[3-(3-methylimidazol-3-ium-1-yl)propyl]silane;iodide
• MFCD13194144

• MDL： MFCD13194144
• Inchi： 1S/C13H27N2O3Si.HI/c1-5-16-19(17-6-2,18-7-3)12-8-9-15-11-10-14(4)13-15;/h10-11,13H,5-9,12H2,1-4H3;1H/q+1;/p-1
• InChI Key： SYJVNQZXIWVHLY-UHFFFAOYSA-M
• SMILES： [Si](OCC)(OCC)(OCC)CCC[N+]1C=CN(C)C=1.[I-]

Computed Properties

• Exact Mass: 414.08357Da
• Monoisotopic Mass: 414.08357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE

Recent Advances in the Application of N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE (CAS: 904930-39-8) in Chemical Biology and Pharmaceutical Research

The compound N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE (CAS: 904930-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and versatile applications. This ionic liquid-based compound combines the characteristics of imidazolium salts and triethoxysilyl groups, making it a promising candidate for various biomedical and material science applications. Recent studies have explored its potential in drug delivery systems, surface modifications, and as a catalyst in organic synthesis, highlighting its multifaceted utility in advancing research and development efforts.

One of the key areas of interest is the compound's role in drug delivery systems. Researchers have demonstrated that the triethoxysilyl moiety allows for effective surface functionalization of nanoparticles, enhancing their biocompatibility and targeting capabilities. The imidazolium component, on the other hand, contributes to improved solubility and stability of therapeutic agents. A 2023 study published in the Journal of Controlled Release showcased the use of this compound to develop a novel nanocarrier system for the targeted delivery of anticancer drugs, resulting in enhanced efficacy and reduced side effects in preclinical models.

In addition to drug delivery, N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE has been investigated for its catalytic properties. Its dual functionality as both a Lewis acid and a nucleophile makes it an efficient catalyst in various organic transformations, including the synthesis of heterocyclic compounds with pharmaceutical relevance. A recent publication in Advanced Synthesis & Catalysis highlighted its use in the green synthesis of imidazole derivatives, underscoring its potential to streamline the production of bioactive molecules while minimizing environmental impact.

Surface modification represents another promising application of this compound. The triethoxysilyl group enables covalent bonding with silica-based materials, making it an excellent candidate for creating functionalized surfaces with antimicrobial or antifouling properties. A 2024 study in ACS Applied Materials & Interfaces reported the development of a coating material incorporating this compound, which exhibited significant antibacterial activity against multidrug-resistant pathogens. This innovation holds great promise for medical devices and implantable materials, where infection control is critical.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE for industrial applications. Recent efforts have focused on developing more sustainable and cost-effective production methods, as reported in a 2023 Green Chemistry article. Additionally, further research is needed to fully elucidate the compound's mechanisms of action and long-term safety profile, particularly in biomedical contexts.

In conclusion, N-METHYL-N'-(3-TRIETHOXYSILYLPROPYL)IMIDAZOLIUM IODIDE (CAS: 904930-39-8) represents a versatile and innovative tool in chemical biology and pharmaceutical research. Its applications in drug delivery, catalysis, and surface modification demonstrate its potential to address critical challenges in these fields. As research continues to uncover new uses and refine existing applications, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical solutions for healthcare and materials science.